Cas no 1261921-49-6 (Methyl 4-(3-chloro-4-hydroxyphenyl)-3-fluorobenzoate)

• Product Name: Methyl 4-(3-chloro-4-hydroxyphenyl)-3-fluorobenzoate
• CAS No: 1261921-49-6
• MF: C₁₄H₁₀ClFO₃
• MW: 280.678806781769
• MDL: MFCD18315742
• CID: 1223223
• PubChem ID: 53221475
• Update Time: 2025-04-20

Methyl 4-(3-chloro-4-hydroxyphenyl)-3-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(3-chloro-4-hydroxyphenyl)-3-fluorobenzoate
• Methyl 3'-chloro-2-fluoro-4'-hydroxy[1,1'-biphenyl]-4-carboxylate
• 1261921-49-6
• 2-Chloro-4-(2-fluoro-4-methoxycarbonylphenyl)phenol, 95%
• DTXSID50686116
• 2-CHLORO-4-(2-FLUORO-4-METHOXYCARBONYLPHENYL)PHENOL
• MFCD18315742

• MDL： MFCD18315742
• Inchi： 1S/C14H10ClFO3/c1-19-14(18)9-2-4-10(12(16)7-9)8-3-5-13(17)11(15)6-8/h2-7,17H,1H3
• InChI Key： WOHKLHMWIIFAJH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC(C(=O)OC)=CC=1F)O

Computed Properties

• Exact Mass: 280.0302500g/mol
• Monoisotopic Mass: 280.0302500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 46.5Ų